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Compound of Interest

Compound Name: 2-(Allyloxy)phenol

CAS No.: 1126-20-1

Cat. No.: B117497

Get Quote

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 2-(Allyloxy)phenol (CAS 1126-20-1). This guide

is designed to provide you with in-depth technical information, troubleshooting advice, and

frequently asked questions to ensure the stability and successful application of this versatile

chemical intermediate in your research. As a bifunctional molecule with both a phenolic

hydroxyl group and an allyl group, 2-(Allyloxy)phenol is a valuable precursor in advanced

organic synthesis, including the development of pharmaceuticals and organic electronic

materials.[1] Proper handling and storage are paramount to maintaining its integrity and

achieving reliable experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical properties of 2-
(Allyloxy)phenol?
2-(Allyloxy)phenol, also known as o-(allyloxy)phenol or catechol monoallyl ether, is a pale

yellow oil or liquid.[2] It possesses a unique structure that includes a phenol group and an allyl

ether, making it suitable for a variety of chemical transformations such as ether cleavage,

oxidation of the allyl group, and electrophilic aromatic substitution.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b117497#bc-rfq
https://www.benchchem.com/product/b117497/docs?utm_src=pdf-body#technical-support-center-2-allyloxy-phenol
https://www.benchchem.com/product/b117497/docs?utm_src=pdf-body#technical-support-center-2-allyloxy-phenol
https://www.nbinno.com/article/oled-chemicals/role-2-allyloxyphenol-advanced-organic-synthesis-js
https://www.benchchem.com/product/b117497/docs?utm_src=pdf-body#technical-support-center-2-allyloxy-phenol
https://www.benchchem.com/product/b117497/docs?utm_src=pdf-body#technical-support-center-2-allyloxy-phenol
https://www.benchchem.com/product/b117497/docs?utm_src=pdf-body#technical-support-center-2-allyloxy-phenol
https://wap.guidechem.com/encyclopedia/2-allyloxy-phenol-dic8011.html
https://www.nbinno.com/article/oled-chemicals/synthesis-applications-2-allyloxyphenol-chemical-intermediate-overview-js
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117497?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physical and Chemical Properties of 2-(Allyloxy)phenol

Property Value

Molecular Formula C₉H₁₀O₂[4]

Molecular Weight 150.17 g/mol [4]

Appearance
Colorless to light brown/pale yellow liquid or

oil[2][5]

Boiling Point 110 °C at 12 Torr[4] / 220 °C at 760 mmHg[5]

Melting Point 30.2 °C[4]

Density 1.091 g/cm³ at 15 °C[6]

Solubility

Soluble in organic solvents like

dichloromethane[2][4]; sparingly soluble in water

(7 g/L at 20°C)[5]

Q2: What are the recommended long-term storage
conditions for 2-(Allyloxy)phenol?
To ensure its stability, 2-(Allyloxy)phenol should be stored in a cool, dry, and well-ventilated

area.[2][5] The ideal storage temperature is between 2-8°C under an inert atmosphere, such as

nitrogen or argon.[6] It should be kept in a tightly sealed container, away from heat, sparks,

open flames, and direct sunlight.[5][7]

Q3: Is 2-(Allyloxy)phenol sensitive to air or light?
Yes. Phenolic compounds, in general, can be sensitive to air and light.[7] Oxidation can occur,

leading to discoloration and the formation of impurities. The presence of the allyl group also

introduces the possibility of polymerization, which can be initiated by light, heat, or

contaminants. Therefore, storing the compound under an inert atmosphere and protected from

light is crucial.[7] Some commercial preparations are stabilized with inhibitors like MEHQ

(hydroquinone monomethyl ether) to prevent polymerization.[8]
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Q4: What are the primary safety and handling
precautions for 2-(Allyloxy)phenol?
2-(Allyloxy)phenol should be handled with care. It may cause skin and eye irritation.[2] It is

important to use this compound in a well-ventilated area, preferably a chemical fume hood.[7]

Always wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves (such as neoprene or butyl rubber), and a lab coat.[9][7] Avoid

inhalation of vapors and direct contact with skin and eyes.[10] An eyewash station and safety

shower should be readily accessible.[5][11]

Q5: What are some common applications of 2-
(Allyloxy)phenol?
Due to its bifunctional nature, 2-(Allyloxy)phenol is a versatile intermediate in organic

synthesis.[1] It is used in the preparation of pharmaceuticals, such as the β-adrenergic blocker

Oxprenolol.[4][6] It also serves as a foundational component in the development of organic

electronic materials, particularly for OLED displays.[1][3] Additionally, its antioxidant properties

suggest potential use in material stabilization.[3]

Troubleshooting Guide
Problem: My 2-(Allyloxy)phenol has turned brown. What
happened and is it still usable?
Cause: A color change from pale yellow to brown is a common indicator of oxidation. Phenolic

compounds are susceptible to oxidation, which can be accelerated by exposure to air, light,

and elevated temperatures. The formation of colored byproducts, such as benzoquinones, is a

likely result of this process.[12]

Solution:

Assess the Extent of Degradation: The usability of the discolored compound depends on the

specific requirements of your experiment. For applications requiring high purity, the presence

of oxidation byproducts may be detrimental.
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Analytical Verification: It is highly recommended to analyze the material using techniques like

NMR, GC-MS, or HPLC to identify and quantify any impurities.

Purification: If the degradation is minor, purification by column chromatography may be

possible to isolate the pure 2-(Allyloxy)phenol.[4]

Prevention: To prevent future discoloration, ensure the compound is stored under an inert

atmosphere (nitrogen or argon), protected from light, and refrigerated at 2-8°C.[4][6]

Problem: I am observing unexpected peaks in my
analytical data (NMR, GC-MS) after storing 2-
(Allyloxy)phenol.
Cause: The appearance of new peaks suggests the formation of degradation products or

impurities. Besides oxidation, another potential issue is polymerization of the allyl group.[13]

Phenols can also undergo other degradation pathways, especially under oxidative stress,

leading to a variety of intermediates.[12]

Solution:

Identify the Impurities: Compare your data with known degradation pathways of phenols and

allyl compounds. Common byproducts could include oligomers/polymers or oxidized species.

Review Storage Conditions: Verify that the compound has been stored according to the

recommended guidelines (cool, dark, and under an inert atmosphere).[4][6]

Consider the Container: Ensure the storage container is made of an inert material. Phenols

can be corrosive to certain metals like aluminum, magnesium, lead, and zinc.[9] Glass

containers are generally recommended.[9]

Problem: My reaction yield is lower than expected when
using 2-(Allyloxy)phenol.
Cause: Reduced reactivity can be a direct consequence of improper storage and degradation.

If the compound has oxidized or polymerized, the concentration of the active starting material is

reduced, leading to lower yields.
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Solution:

Purity Check: Before use, it is good practice to check the purity of your 2-(Allyloxy)phenol,
especially if it has been stored for an extended period. A quick TLC or NMR can provide a

good indication of its integrity.

Use a Fresh Sample: If degradation is suspected, it is best to use a fresh, unopened sample

to ensure the reliability of your experimental results.

Inhibitor Removal: For some applications, particularly polymerization reactions, any added

stabilizers (like MEHQ) may need to be removed.[13] This can often be achieved by passing

the compound through a column of basic alumina.[13]

Workflow for Troubleshooting 2-(Allyloxy)phenol
Stability Issues
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Start: Issue with 2-(Allyloxy)phenol

Compound has discolored (e.g., turned brown) Unexpected peaks in analytical data (NMR, GC-MS) Lower than expected reaction yield

Probable Cause:
Oxidation due to air/light exposure

Probable Cause:
Degradation (Oxidation/Polymerization)

Probable Cause:
Reduced purity of starting material

Solution:
Analyze purity (NMR, GC-MS, HPLC)

Solution:
Consider purification (e.g., column chromatography)

Solution:
Review and optimize storage conditions

(2-8°C, inert gas, protect from light)

Solution:
Use a fresh, unopened sample

Resolution

Click to download full resolution via product page

Caption: Troubleshooting workflow for 2-(Allyloxy)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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